Cas no 1803605-84-6 (Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate)

• Product Name: Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate
• CAS No: 1803605-84-6
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 5737790
• PubChem ID: 122199009
• Update Time: 2025-06-11

Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-196112
• Ethyl6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate
• 1803605-84-6
• Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate
• Furo[3,2-b]pyridine-2-carboxylic acid, 6-bromo-3-hydroxy-, ethyl ester

• Inchi： 1S/C10H8BrNO4/c1-2-15-10(14)9-8(13)7-6(16-9)3-5(11)4-12-7/h3-4,13H,2H2,1H3
• InChI Key： RSZKXMNAKZOMKM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(=C(C(=O)OCC)OC=2C=1)O

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.696±0.06 g/cm3(Predicted)
• Boiling Point: 315.1±37.0 °C(Predicted)
• pka: 5.23±0.50(Predicted)

Additional information on Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS No. 1803605-84-6)

Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS No. 1803605-84-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the furopyridine family, a class of molecules known for their diverse biological activities. The presence of both bromo and hydroxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate has surged, driven by advancements in synthetic chemistry and the need for novel therapeutic agents. The compound's CAS No. 1803605-84-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Its structural complexity and functional group diversity make it a valuable building block for designing molecules with tailored properties. For instance, the bromo substituent offers opportunities for further derivatization via cross-coupling reactions, a topic widely discussed in organic chemistry forums.

One of the most intriguing aspects of Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is its potential role in addressing current challenges in medicinal chemistry. With the rise of antibiotic resistance, researchers are exploring new scaffolds to develop effective antimicrobials. The furo[3,2-b]pyridine core of this compound has shown promise in preliminary studies, attracting interest from both academia and pharmaceutical companies. Additionally, its hydroxy group provides a handle for further modifications, enabling the creation of derivatives with enhanced bioavailability or target specificity.

The synthesis of Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate typically involves multi-step reactions, including cyclization and halogenation processes. These methods are often optimized to improve yield and purity, which are critical for scaling up production. The compound's CAS No. 1803605-84-6 is a key identifier in procurement and regulatory documentation, ensuring accurate tracking and compliance with safety standards. Its stability under various conditions also makes it suitable for long-term storage and transportation, a factor highly valued in the chemical supply chain.

Beyond its pharmaceutical applications, Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is also being investigated for its potential in material science. The furopyridine moiety can contribute to the development of organic semiconductors or fluorescent probes, aligning with the growing interest in sustainable and functional materials. This dual applicability underscores the compound's versatility and broadens its appeal across multiple scientific disciplines.

In conclusion, Ethyl 6-bromo-3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS No. 1803605-84-6) represents a compelling example of how heterocyclic chemistry continues to drive innovation in science and technology. Its unique structure, combined with its potential in drug discovery and material science, positions it as a compound of significant interest for future research and development.